Cas no 98609-38-2 (2(1H)-Pyrimidinone,6-[(hydroxymethyl)amino]-)

• Product Name: 2(1H)-Pyrimidinone,6-[(hydroxymethyl)amino]-
• CAS No: 98609-38-2
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• CID: 801965
• Update Time: 2024-02-01

2(1H)-Pyrimidinone,6-[(hydroxymethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,6-[(hydroxymethyl)amino]-
• 2(1H)-Pyrimidinone, 4-[(hydroxymethyl)amino]- (9CI)
• 6-(hydroxymethylamino)-1H-pyrimidin-2-one

• Inchi： 1S/C5H7N3O2/c9-3-7-4-1-2-6-5(10)8-4/h1-2,9H,3H2,(H2,6,7,8,10)
• InChI Key： FTNHTYFMIOWXSI-UHFFFAOYSA-N
• SMILES： C1(=O)NC=CC(NCO)=N1

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -3.7